Cas no 2138394-85-9 (4-{3-methyl-3H,4H,5H,6H,7H-imidazo4,5-cpyridin-4-yl}-1,2,3-thiadiazole)

• Product Name: 4-{3-methyl-3H,4H,5H,6H,7H-imidazo4,5-cpyridin-4-yl}-1,2,3-thiadiazole
• CAS No: 2138394-85-9
• MF: C₉H₁₁N₅S
• MW: 221.282139062881
• CID: 6524185
• PubChem ID: 165478287
• Update Time: 2025-07-15

4-{3-methyl-3H,4H,5H,6H,7H-imidazo4,5-cpyridin-4-yl}-1,2,3-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 4-{3-methyl-3H,4H,5H,6H,7H-imidazo4,5-cpyridin-4-yl}-1,2,3-thiadiazole
• 4-{3-methyl-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridin-4-yl}-1,2,3-thiadiazole
• 2138394-85-9
• EN300-1077021

• Inchi： 1S/C9H11N5S/c1-14-5-11-6-2-3-10-8(9(6)14)7-4-15-13-12-7/h4-5,8,10H,2-3H2,1H3
• InChI Key： QHOIUCUIQDKWBI-UHFFFAOYSA-N
• SMILES： S1C=C(C2C3=C(CCN2)N=CN3C)N=N1

Computed Properties

• Exact Mass: 221.07351655g/mol
• Monoisotopic Mass: 221.07351655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 83.9Ų

Additional information on 4-{3-methyl-3H,4H,5H,6H,7H-imidazo4,5-cpyridin-4-yl}-1,2,3-thiadiazole

Professional Introduction to Compound with CAS No. 2138394-85-9 and Product Name: 4-{3-methyl-3H,4H,5H,6H,7H-imidazo[4,5-cpyridin-4-yl]-1,2,3-thiadiazole

The compound with the CAS number 2138394-85-9 and the product name 4-{3-methyl-3H,4H,5H,6H,7H-imidazo[4,5-cpyridin-4-yl]-1,2,3-thiadiazole represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular framework of this compound integrates two distinct heterocyclic systems: the imidazo[4,5-cpyridine] core and the thiadiazole moiety, both of which are well-documented for their pharmacological significance.

Recent studies have highlighted the importance of 1,2,3-thiadiazole derivatives in medicinal chemistry. These compounds are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a 3-methyl-3H,4H,5H,6H,7H-imidazo[4,5-cpyridin-4-yl] group into the thiadiazole scaffold introduces additional functional diversity, which can modulate the compound's interactions with biological targets. This structural modification has been shown to enhance binding affinity and selectivity in various pharmacological assays.

The imidazo[4,5-cpyridine] moiety is another critical component of this compound that contributes to its pharmacological potential. This scaffold is frequently encountered in biologically active molecules and has been extensively studied for its role in drug discovery. The presence of the imidazo[4,5-cpyridine] ring in this compound suggests that it may exhibit properties similar to those of known bioactive agents derived from this scaffold. For instance, it has been reported that derivatives of imidazo[4,5-cpyridine] can interact with specific enzymes and receptors involved in cellular signaling pathways.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The combination of the thiadiazole and imidazo[4,5-cpyridine] moieties creates a multifunctional platform that can be further optimized through structure-activity relationship (SAR) studies. Researchers have demonstrated that such hybrid structures often exhibit enhanced pharmacological activity compared to individual components. This synergy between different heterocyclic systems is particularly valuable in the quest for novel therapeutic agents.

Current research efforts are focused on elucidating the mechanism of action of this compound. Preliminary studies suggest that it may exert its effects by modulating key biological pathways associated with inflammation and cancer progression. The thiadiazole moiety is known to interfere with enzyme activities such as cyclooxygenase (COX) and lipoxygenase (LOX), which are critical in inflammatory responses. Meanwhile, the imidazo[4,5-cpyridine] ring may interact with other targets such as kinase enzymes or ion channels.

In addition to its potential therapeutic applications, this compound also holds promise for academic research. Its unique structure provides a valuable model for understanding the role of heterocyclic systems in drug design. By studying its interactions with biological targets at the molecular level, researchers can gain insights into how structural features influence pharmacological activity. These insights are crucial for developing more effective and targeted drugs.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful manipulation of both heterocyclic systems to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex molecular framework efficiently. The success of these synthetic approaches underscores the growing sophistication in pharmaceutical chemistry and highlights the importance of innovative synthetic methodologies.

Evaluation of this compound's pharmacokinetic properties is also an essential aspect of its development. Studies have begun to explore its solubility, stability, and metabolic fate in vitro and in vivo models. These assessments are critical for determining whether the compound can reach therapeutic levels in biological systems and whether it undergoes rapid degradation or accumulation in tissues. Such information is vital for optimizing dosing regimens and minimizing potential side effects.

The regulatory landscape for new pharmaceuticals continues to evolve rapidly as novel compounds like this one enter clinical development pipelines. Compliance with stringent regulatory requirements is necessary before any therapeutic application can be considered viable on a commercial scale. Researchers must navigate complex guidelines set forth by agencies such as the U.S Food and Drug Administration (FDA) or European Medicines Agency (EMA) to ensure safety efficacy standards are met.

Collaborative efforts between academic institutions industry partners will be instrumental advancing knowledge around this compound's potential applications beyond traditional medicine fields like oncology or immunology possible future directions include exploring its use mental health disorders neurodegenerative diseases even infectious diseases where modulation biological processes could lead breakthrough treatments